Cas no 106281-23-6 (1H-Pyrrolizine-3-carboxylicacid, hexahydro-5-oxo-, (3R,7aS)-rel-)

1H-Pyrrolizine-3-carboxylicacid, hexahydro-5-oxo-, (3R,7aS)-rel- structure
106281-23-6 structure
Product Name:1H-Pyrrolizine-3-carboxylicacid, hexahydro-5-oxo-, (3R,7aS)-rel-
CAS No:106281-23-6
MF:C8H11NO3
MW:169.177842378616
CID:127065
PubChem ID:21792714
Update Time:2025-04-18

1H-Pyrrolizine-3-carboxylicacid, hexahydro-5-oxo-, (3R,7aS)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolizine-3-carboxylicacid, hexahydro-5-oxo-, (3R,7aS)-rel-
    • 1H-Pyrrolizine-3-carboxylicacid,hexahydro-5-oxo-,trans-(9CI)
    • (3Z,6Z,9Z)-3,6,9-docosatriene
    • (3α,7aα)-(+/-)-hexahydro-5-oxo-1H-pyrrolizine-3-carboxylic acid
    • 3,6,9-Docosatriene, (Z,Z,Z)-
    • ACMC-20m1oc
    • AG-B-58704
    • CTK3G8123
    • 1932309-16-4
    • EN300-19650185
    • (3S,7AR)-5-oxohexahydro-1H-pyrrolizine-3-carboxylic acid
    • (3S,8R)-5-oxo-1,2,3,6,7,8-hexahydropyrrolizine-3-carboxylic acid
    • (3S,7aR)-5-oxo-hexahydro-1H-pyrrolizine-3-carboxylic acid
    • 106281-23-6
    • Inchi: 1S/C8H11NO3/c10-7-4-2-5-1-3-6(8(11)12)9(5)7/h5-6H,1-4H2,(H,11,12)/t5-,6+/m1/s1
    • InChI Key: GNNNBNCCYFYIKZ-RITPCOANSA-N
    • SMILES: O=C1CC[C@H]2CC[C@@H](C(=O)O)N21

Computed Properties

  • Exact Mass: 169.07400
  • Monoisotopic Mass: 169.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.6A^2
  • XLogP3: 0

Experimental Properties

  • PSA: 57.61000
  • LogP: 0.16230

1H-Pyrrolizine-3-carboxylicacid, hexahydro-5-oxo-, (3R,7aS)-rel- Related Literature

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